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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182

The isomers of 2-butylphenol are all derivatives of phenol with a butyl group attached to the
second carbon of the aromatic ring.[1][2][3] Their shared molecular formula is C10H140, and
they have a molar mass of approximately 150.22 g/mol .[3][4][5]

2-n-Butylphenol

2-n-Butylphenol features a straight-chain butyl group attached to the phenol ring.

Table 1: Physical and Chemical Properties of 2-n-Butylphenol
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IUPAC Name 2-butylphenol [6]
0-Butylphenol, 1-Hydroxy-2-n-

Synonyms [7]
butylbenzene

CAS Number 3180-09-4 [61[7]

Molecular Formula C10H140 [61[7]

Molecular Weight 150.22 g/mol [6][7]

Appearance Liquid [6]
GJYCVCVHRSWLNY-

INChl Key [61[7]
UHFFFAOYSA-N

SMILES CCCCclccccclO [6]

2-sec-Butylphenol

In 2-sec-butylphenol, the butyl group is attached to the phenol ring via its secondary carbon.

Table 2: Physical and Chemical Properties of 2-sec-Butylphenol
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IUPAC Name 2-butan-2-ylphenol [4]

Synonyms o-sec-Butylphenol, 2-(1- )
methylpropyl)phenol

CAS Number 89-72-5 [2][4]

Molecular Formula C10H140 [21[4]

Molecular Weight 150.22 g/mol [2][4]

Appearance Clear colorless liquid [4]

Melting Point 12 °C (lit.)

Boiling Point 226-228 °C (lit.)

Density 0.982 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.522 (lit.)

InChl Key

NGFPWHGISWUQOI-
UHFFFAOYSA-N

SMILES

CCC(C)clccececlO

2-tert-Butylphenol

2-tert-Butylphenol is characterized by a bulky tert-butyl group attached to the phenol ring.[1] It

is a colorless oil that is soluble in basic water.[5]

Table 3: Physical and Chemical Properties of 2-tert-Butylphenol
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IUPAC Name 2-tert-butylphenol [31[5]
Synonyms o-tert-ButyIphenoI, 2-(1,1- 5]
Dimethylethyl)phenol
CAS Number 88-18-6 [31[5]1[8]
Molecular Formula C10H140 [311519]
Molecular Weight 150.22 g/mol [31[5][81[9]
Appearance Colorless oil, Clear liquid [519]
Melting Point -7 °C (lit.) [51[81[9]
Boiling Point 224 °C (lit.) [5181[9]
Density 0.978 g/mL at 25 °C (lit.) [51819]

Refractive Index

n20/D 1.523 (lit.)

[8][°]

InChl Key

WJIQOZHYUIDYNHM-
UHFFFAOYSA-N

[315](e]

SMILES

CC(C)(C)clccecc1O

(3158l

Experimental Protocols
Synthesis of 2-tert-Butylphenol via Friedel-Crafts

Alkylation

A common method for the synthesis of 2-tert-butylphenol is the acid-catalyzed Friedel-Crafts

alkylation of phenol with isobutene.[1][5]

Reagents:

e Phenol

 |Isobutylene gas

o Activated Clay (Catalyst)
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Procedure:

o Aflask is charged with a specific amount of phenol and activated clay (e.g., a 1:0.05 ratio by
weight).[1]

e The mixture is heated to the desired reaction temperature (e.g., 83 £ 1 °C) with continuous
stirring.[1]

» A controlled flow of isobutylene gas is introduced into the reaction mixture. A typical molar
ratio of phenol to isobutylene is around 1:1.19.[1]

e The reaction is monitored for completion.
e Upon completion, the reaction mixture is cooled.
e The solid catalyst is separated by filtration.[1]

e The liquid product can be purified by distillation.[1]
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Synthesis Workflow for 2-tert-Butylphenol
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Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a framework for the quantification of butylphenol isomers in various
samples.

Instrumentation:

o Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)
e Capillary Column (e.g., HP-5MS or equivalent)

Procedure:

e Sample Preparation (Liquid-Liquid Extraction):

[¢]

Collect samples (e.g., water, biological fluids) in clean glass containers.[10]
o Measure a known volume of the sample into a vial.[10]
o Spike the sample with an appropriate internal standard.[10]
o Add a suitable extraction solvent (e.g., hexane or dichloromethane).[10]
o Shake vigorously to ensure thorough mixing and extraction.[10]
o Allow the layers to separate and carefully collect the organic layer.[10]
o Repeat the extraction process to maximize recovery.[10]
¢ GC-MS Analysis:
o Inject a small volume of the extracted sample into the GC-MS system.

o The instrument separates the components of the sample based on their boiling points and
interactions with the column.
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o The mass spectrometer detects and identifies the compounds based on their mass-to-
charge ratio.

o Data Analysis:

o The identity of the 2-butylphenol isomer is confirmed by its characteristic mass spectrum,
including the molecular ion peak and fragmentation pattern.[10]

o Quantification is achieved by comparing the peak area of the analyte to that of the internal
standard.

Biological Activity and Signaling Pathways

While information on the specific biological activities of 2-n-butylphenol and 2-sec-butylphenol
is limited in the provided search results, the derivative 2,4-di-tert-butylphenol (2,4-DTBP) has

been the subject of more extensive research. 2,4-DTBP exhibits a range of biological effects,

including anti-inflammatory, antioxidant, and endocrine-disrupting activities.[11][12][13]

Anti-inflammatory Effects via NF-kB and MAPK
Signaling

2,4-Di-tert-butylphenol has demonstrated significant anti-inflammatory properties, primarily
through the modulation of the NF-kB and MAPK signaling pathways.[11] The NF-kB pathway is
a key regulator of the inflammatory response, controlling the expression of pro-inflammatory
genes.[11]
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Inhibition of the NF-kB Signaling Pathway by 2,4-DTBP

Endocrine Disruption via PPARyY-RXR Activation
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Research has indicated that 2,4-di-tert-butylphenol can act as an environmental obesogen by
activating the peroxisome proliferator-activated receptor y (PPARYy)-retinoid X receptor (RXR)
heterodimer.[13] This activation leads to increased lipid accumulation and the expression of

adipogenic marker genes in human mesenchymal stem cells.[13]
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Activation of the PPARy-RXR Pathway by 2,4-DTBP

Inhibition of Quorum Sensing

2,4-di-tert-butylphenol isolated from an endophytic fungus has been shown to inhibit the
guorum-sensing properties of Pseudomonas aeruginosa.[14] Quorum sensing is a system of
cell-to-cell communication in bacteria that regulates virulence and biofilm formation. By
inhibiting this pathway, 2,4-DTBP can reduce the pathogenicity of this bacterium.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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